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Introduction

Lin28, an RNA-binding protein with two main paralogs, Lin28A and Lin28B, is a critical

regulator of stem cell pluripotency and developmental timing.[1] In recent years, Lin28 has

emerged as a potent oncogene, with its overexpression observed in approximately 15% of

human cancers, often correlating with advanced disease and poor prognosis.[1][2] Lin28

primarily exerts its oncogenic functions by inhibiting the biogenesis of the let-7 family of

microRNAs, which act as tumor suppressors by targeting key oncogenes like MYC, RAS, and

HMGA2.[3] Beyond its canonical role in the Lin28/let-7 axis, Lin28 can also directly bind to and

regulate the translation of various mRNAs, impacting cell proliferation, metabolism, and

resistance to therapy.[4][5]

Given its significant role in tumorigenesis, accurately measuring the expression of Lin28A and

Lin28B in cancer cells and tissues is crucial for both basic research and the development of

targeted therapeutics. These application notes provide detailed protocols for quantifying Lin28
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expression at both the mRNA and protein levels using standard molecular and cellular biology

techniques.

Core Signaling Pathway: The Lin28/let-7 Axis
Lin28A and Lin28B are key drivers of cancer stem cell phenotypes.[1] The most well-

characterized function of Lin28 is its negative regulation of the let-7 family of microRNAs.

Lin28A, located in the cytoplasm, binds to the terminal loop of precursor let-7 (pre-let-7) and

recruits the TUTase ZCCHC11, which adds a poly-uridine tail.[3] This modification blocks

processing by the Dicer enzyme and targets the pre-let-7 for degradation.[2] Lin28B,

predominantly found in the nucleus, also inhibits let-7 processing, though the exact mechanism

remains a subject of investigation.[3] The resulting decrease in mature let-7 leads to the de-

repression of its oncogenic targets, promoting cancer cell proliferation, stemness, and

metastasis.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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